Cas no 2172022-78-3 (4-benzyl-1-oxa-8-thia-5-azaspiro5.5undecane)
4-benzyl-1-oxa-8-thia-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 4-benzyl-1-oxa-8-thia-5-azaspiro5.5undecane
- EN300-1279140
- 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane
- 2172022-78-3
-
- Inchi: 1S/C15H21NOS/c1-2-5-13(6-3-1)11-14-7-9-17-15(16-14)8-4-10-18-12-15/h1-3,5-6,14,16H,4,7-12H2
- InChI Key: IMJUVOJBIRKXSH-UHFFFAOYSA-N
- SMILES: S1CCCC2(C1)NC(CC1C=CC=CC=1)CCO2
Computed Properties
- Exact Mass: 263.13438547g/mol
- Monoisotopic Mass: 263.13438547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.6Ų
4-benzyl-1-oxa-8-thia-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279140-0.05g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 0.05g |
$1500.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-0.1g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 0.1g |
$1572.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-0.25g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 0.25g |
$1642.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-0.5g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 0.5g |
$1714.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-1.0g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 1g |
$1785.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-2.5g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 2.5g |
$3501.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-5.0g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 5g |
$5179.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-10.0g |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 10g |
$7681.0 | 2023-05-26 | ||
| Enamine | EN300-1279140-50mg |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 50mg |
$1500.0 | 2023-10-01 | ||
| Enamine | EN300-1279140-100mg |
4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane |
2172022-78-3 | 100mg |
$1572.0 | 2023-10-01 |
4-benzyl-1-oxa-8-thia-5-azaspiro5.5undecane Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-benzyl-1-oxa-8-thia-5-azaspiro5.5undecane
4-Benzyl-1-Oxa-8-Thia-5-Azaspiro[5.5]undecane: A Comprehensive Overview
4-Benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane (CAS No. 2172022-78-3) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spirocyclic ring systems. The presence of a benzyl group, an oxygen atom, a sulfur atom, and an azaspiro ring system in its structure makes it a versatile candidate for various biological applications.
The spirocyclic framework of 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane provides it with unique chemical and physical properties. The spirocyclic structure is known to enhance the stability and bioavailability of compounds, making them attractive for drug development. Additionally, the presence of the benzyl group can influence the compound's lipophilicity and receptor binding affinity, which are crucial factors in determining its biological activity.
Recent studies have highlighted the potential of 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising results in modulating specific neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane exhibited significant neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis.
In addition to its neuroprotective properties, 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many diseases, including arthritis and inflammatory bowel disease (IBD). Research conducted at the University of California demonstrated that this compound effectively reduced inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The thioether functionality in 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane plays a crucial role in its biological activity. Thioethers are known to form stable complexes with metal ions, which can modulate various enzymatic activities. This property has been exploited in the development of metalloenzyme inhibitors, which have applications in cancer therapy and other diseases involving dysregulated metalloprotein activity.
Furthermore, the oxa group in 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane contributes to its structural rigidity and conformational stability. This rigidity can enhance the compound's selectivity for specific biological targets, reducing off-target effects and improving therapeutic outcomes. The combination of these structural features makes 4-benzyl-1-oxa-8-thia-5-azaspiro[5.5]undecane a valuable scaffold for drug discovery and development.
The synthesis of 4-benzyl-1-oxya-thia-spiro[5.5]undecane involves several steps, including the formation of the spirocyclic ring system and the introduction of functional groups such as the benzyl group and thioether moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of transition metal-catalyzed reactions to construct the spirocyclic core efficiently.
In terms of pharmacokinetics, 4-benzyl-oxya-thia-spiro[5.5]undecane exhibits favorable properties that make it suitable for oral administration. Studies have shown that it has good solubility and permeability characteristics, which are essential for achieving effective systemic exposure. Additionally, its metabolic stability has been evaluated using liver microsomes, demonstrating that it is resistant to rapid degradation by cytochrome P450 enzymes.
Clinical trials are currently underway to further evaluate the safety and efficacy of 4-benzyl-oxya-thia-spiro[5.5]undecane in various disease models. Early results from phase I trials have indicated that it is well-tolerated by patients with minimal adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 4-benzyl-oxya-thia-spiro[5.5]undecane (CAS No. 2172022-78-3) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Its potential applications in neurodegenerative diseases, inflammation, and cancer therapy make it an exciting area of research for both academic and industrial scientists.
2172022-78-3 (4-benzyl-1-oxa-8-thia-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)